Cas no 461430-15-9 (6-(3,4-Dimethoxyphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo3,4-dpyridazine)

• Product Name: 6-(3,4-Dimethoxyphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo3,4-dpyridazine
• CAS No: 461430-15-9
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 5730701
• Update Time: 2023-11-22

6-(3,4-Dimethoxyphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo3,4-dpyridazine Chemical and Physical Properties

Names and Identifiers

• Cambridge id 7053418
• 461430-15-9
• MLS001205631
• 6-(3,4-Dimethoxy-phenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine
• 6-(3,4-dimethoxyphenyl)-1,4,5,7-tetramethylpyrrolo[3,4-d]pyridazine
• Oprea1_706504
• AKOS000562034
• STK805159
• CHEMBL2139258
• 6-(3,4-dimethoxyphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine
• SMR000519010
• 6H-Pyrrolo[3,4-d]pyridazine, 6-(3,4-dimethoxyphenyl)-1,4,5,7-tetramethyl-
• 6-(3,4-Dimethoxyphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo3,4-dpyridazine

• Inchi： 1S/C18H21N3O2/c1-10-17-12(3)21(13(4)18(17)11(2)20-19-10)14-7-8-15(22-5)16(9-14)23-6/h7-9H,1-6H3
• InChI Key： UXIXVNMARWQRED-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1C(C)=C2C(C)=NN=C(C)C2=C1C)OC

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles